Cas no 70677-78-0 (Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate)

Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate is a dihydropyridine derivative with notable applications in medicinal chemistry and organic synthesis. Its structure features a 1,4-dihydropyridine core, which is a key pharmacophore in calcium channel blockers. The compound exhibits stability under standard conditions and serves as a versatile intermediate for the preparation of more complex heterocyclic systems. The presence of ester groups at the 3- and 5-positions enhances its reactivity in nucleophilic substitution and condensation reactions. Its crystalline nature facilitates purification and characterization, making it suitable for research and industrial use. The phenyl substitution at the 4-position further diversifies its potential derivatization pathways.
Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate structure
70677-78-0 structure
Product Name:Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
CAS No:70677-78-0
MF:C17H19NO4
MW:301.337064981461
CID:566579
PubChem ID:129839
Update Time:2025-05-22

Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-phenyl-, 3,5-dimethyl ester
    • 1,4-dihydro-2,6-dimethyl-4-phenyl-3,5-pyridinecarboxylic acid dimethyl ester
    • Oprea1_106244
    • Oprea1_638874
    • HMS3429O02
    • SR-01000495376-1
    • FT-0754614
    • SCHEMBL3905675
    • 4-phenyl-2,6-dimethyl-3,5-dicarbomethoxy-1,4-dihydropyridine
    • 73095-06-4
    • AB00074302-01
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-phenyl-, dimethyl ester
    • Dimethyl 4-phenyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
    • CCG-20496
    • 3,5-dimethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
    • 2,6-Dimethyl-4-phenyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
    • Maybridge3_005617
    • 70677-78-0
    • CS-0361293
    • DTXSID10908240
    • 2,6-Dimethyl-3,5-dicarbomethoxy-4-phenyl-1,4-dihydropyridine
    • CHEMBL2063842
    • Dimethyl 1,4-dihydro-2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylate
    • 1,4-Dihydro-2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylic acid dimethyl ester
    • SR-01000495376
    • Z56830632
    • dimethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
    • 103183-96-6
    • HMS1446P07
    • 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylic acid dimethyl ester
    • AKOS000532778
    • EN300-18218797
    • Methyl (4-phenyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)
    • Dimethyl 2,6-dimethyl-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate #
    • IDI1_017004
    • Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
    • MDL: MFCD00193899
    • Inchi: 1S/C17H19NO4/c1-10-13(16(19)21-3)15(12-8-6-5-7-9-12)14(11(2)18-10)17(20)22-4/h5-9,15,18H,1-4H3
    • InChI Key: QDHIAGVDKRWZNF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 301.13140809g/mol
  • Monoisotopic Mass: 301.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.6Ų

Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate Related Literature

Additional information on Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

Recent Advances in the Study of Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS: 70677-78-0)

Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS: 70677-78-0) is a derivative of 1,4-dihydropyridine (DHP), a class of compounds widely recognized for their pharmacological properties, particularly as calcium channel blockers. Recent studies have explored its potential applications in medicinal chemistry, drug development, and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and emerging applications.

The compound's structure, characterized by a phenyl group at the 4-position and ester functionalities at the 3- and 5-positions, makes it a versatile scaffold for chemical modifications. Recent synthetic approaches have focused on optimizing yield and purity, with green chemistry principles gaining traction. For instance, a 2023 study demonstrated a solvent-free mechanochemical synthesis of this DHP derivative, achieving a 92% yield while minimizing environmental impact. This advancement aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In pharmacological research, Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate has shown promising cardiovascular effects. A 2024 in vitro study revealed its ability to modulate L-type calcium channels in cardiomyocytes, with an IC50 of 3.2 μM, suggesting potential as an antihypertensive agent. Comparative analyses with nifedipine, a clinically used DHP calcium channel blocker, indicated a more favorable safety profile for this derivative, particularly regarding vascular selectivity. These findings warrant further in vivo validation.

Beyond cardiovascular applications, recent investigations have uncovered novel biological activities. The compound exhibited moderate antioxidant properties in DPPH and FRAP assays (EC50 = 45 μM), attributed to its dihydropyridine core. Additionally, preliminary studies suggest possible neuroprotective effects against oxidative stress-induced neuronal damage, though the mechanism remains under investigation. These multifunctional properties position it as an interesting lead compound for multifactorial diseases like Alzheimer's.

Material science applications have also emerged, with researchers exploring the compound's potential in organic electronics. Its rigid, planar structure and extended π-conjugation system make it suitable for organic light-emitting diodes (OLEDs). A 2023 publication reported its incorporation into a host-guest system, achieving a luminescence quantum yield of 0.42, which is competitive with commercial materials. This interdisciplinary application demonstrates the compound's versatility beyond traditional medicinal chemistry.

In conclusion, Dimethyl 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate (70677-78-0) represents a multifaceted compound with expanding applications across chemical biology and materials science. Ongoing research continues to uncover its potential, particularly in cardiovascular therapeutics and functional materials. Future directions may include structure-activity relationship studies to optimize its pharmacological profile and exploration of its supramolecular chemistry for advanced material applications.

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